Cas no 90213-06-2 (Urea,N-(2-chloroethyl)-N'-(2-mercaptoethyl)-N-nitroso-)

Urea,N-(2-chloroethyl)-N'-(2-mercaptoethyl)-N-nitroso- structure
90213-06-2 structure
Product Name:Urea,N-(2-chloroethyl)-N'-(2-mercaptoethyl)-N-nitroso-
CAS No:90213-06-2
MF:C5H10ClN3O2S
MW:211.669798374176
CID:810642
PubChem ID:128985
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-(2-mercaptoethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-(2-mercaptoethyl)-N-nitroso-
    • 1-(2-chloroethyl)-1-nitroso-3-(2-sulfanylethyl)urea
    • N'-(N-(2-chloroethyl)-N-nitroso)carbamoylcysteamine
    • 90213-06-2
    • SCHEMBL9856483
    • Urea, N-(2-chloroethyl)-N'-(2-mercaptoethyl)-N-nitroso-
    • DTXSID60238064
    • N-(2-Chloroethyl)-N'-(2-mercaptoethyl)-N-nitrosourea
    • Cnc-cysteamine
    • Inchi: 1S/C5H10ClN3O2S/c6-1-3-9(8-11)5(10)7-2-4-12/h12H,1-4H2,(H,7,10)
    • InChI Key: YQGUBTDSVOSHEL-UHFFFAOYSA-N
    • SMILES: ClCCN(C(NCCS)=O)N=O

Computed Properties

  • Exact Mass: 211.0182254g/mol
  • Monoisotopic Mass: 211.0182254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 62.8Ų
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